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Compound of Interest

5-(2-Bromoethyl)-2,3-
Compound Name:
dihydrobenzofuran

Cat. No.: B022562

Technical Support Center: 5-(2-Bromoethyl)-2,3-
dihydrobenzofuran

This guide provides researchers, scientists, and drug development professionals with essential
information for the safe and effective handling of 5-(2-Bromoethyl)-2,3-dihydrobenzofuran
(CAS No. 127264-14-6).

Frequently Asked Questions (FAQs)

Q1: What are the primary uses of 5-(2-Bromoethyl)-2,3-dihydrobenzofuran?

Al: 5-(2-Bromoethyl)-2,3-dihydrobenzofuran is a versatile intermediate in organic synthesis.
It is notably used in the synthesis of various pharmaceutical agents, including Darifenacin, a
medication for treating overactive bladder.[1][2] Its reactive bromine substituent makes it a
valuable building block for creating more complex molecules in drug discovery and material
science.[3]

Q2: What are the recommended storage conditions for this compound?

A2: To ensure stability, 5-(2-Bromoethyl)-2,3-dihydrobenzofuran should be stored in a dark
place under an inert atmosphere at room temperature.[4][5][6] The container should be kept
tightly closed in a dry and well-ventilated area.[7]
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Q3: What are the main safety hazards associated with this compound?

A3: 5-(2-Bromoethyl)-2,3-dihydrobenzofuran is classified as an irritant.[4] It can cause skin
irritation, serious eye irritation, and may cause respiratory irritation.[8][9] It is harmful if
swallowed or inhaled.[10] Always handle this compound in a well-ventilated area and wear
appropriate personal protective equipment (PPE), including gloves, eye protection, and a lab
coat.[8][10]

Q4: In which solvents is 5-(2-Bromoethyl)-2,3-dihydrobenzofuran soluble?

A4: This compound is soluble in chloroform and methanol.[4][6]

Troubleshooting Guide

Issue 1: The compound appears discolored or has an
unusual appearance.

e Question: My 5-(2-bromoethyl)-2,3-dihydrobenzofuran is not an off-white powder as
expected. It has a yellowish or brownish tint. Is it still usable?

o Answer: The appearance of this compound is generally described as an off-white to light
yellow or light orange powder or crystal.[11][12] A slight discoloration may not necessarily
indicate significant degradation, but it could be a sign of impurities. It is recommended to
check the purity of the material using an appropriate analytical method, such as Gas
Chromatography (GC), before use.[4][12] If the purity is below the required specification for
your experiment (typically >98%), purification may be necessary.[4][11]

Issue 2: Poor solubility in a reaction solvent.

e Question: | am having trouble dissolving 5-(2-bromoethyl)-2,3-dihydrobenzofuran in my
reaction solvent. What can | do?

e Answer: 5-(2-Bromoethyl)-2,3-dihydrobenzofuran is known to be soluble in chloroform and
methanol.[4][6] If you are using a different solvent, you may be encountering solubility
issues. Consider switching to a recommended solvent if your reaction conditions permit. If
you must use a different solvent, gentle heating and sonication may aid in dissolution.
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However, be cautious with heating as it can potentially lead to degradation or side reactions.
Always perform a small-scale solubility test before proceeding with your main reaction.

Issue 3: The reaction is not proceeding to completion or
is sluggish.

¢ Question: My reaction using 5-(2-bromoethyl)-2,3-dihydrobenzofuran as a starting
material is very slow or is not going to completion. What are the possible causes?

o Answer: Several factors could contribute to a sluggish reaction:

o Purity of the starting material: Impurities in the 5-(2-bromoethyl)-2,3-dihydrobenzofuran
can inhibit the reaction. Verify the purity of your compound.

o Reactivity: The carbon-bromine bond in this compound is the reactive site for nucleophilic
substitution. Ensure your nucleophile is sufficiently reactive and that the reaction
conditions (temperature, catalyst, etc.) are appropriate for activating this bond.

o Moisture: Although not explicitly stated in the search results, reactions involving
organobromides can be sensitive to moisture. Ensure you are using dry solvents and an
inert atmosphere if necessary.

o Base: For reactions involving the displacement of the bromide, the choice and
stoichiometry of the base can be critical. Ensure you are using a suitable base to
neutralize any generated HBr without causing unwanted side reactions.

Issue 4: Formation of unexpected byproducts.

e Question: | am observing unexpected spots on my TLC plate or peaks in my GC-MS
analysis. What are the likely impurities or side products?

o Answer: Potential impurities could originate from the synthesis of 5-(2-bromoethyl)-2,3-
dihydrobenzofuran itself. A common synthesis route involves the bromination of 5-(2-
hydroxyethyl)-2,3-dihydrobenzofuran.[1][4] Therefore, unreacted starting material could be a
possible impurity. In reactions where 5-(2-bromoethyl)-2,3-dihydrobenzofuran is a
precursor to a more complex molecule like Darifenacin, potential byproducts can include
dimers or isomers formed during subsequent reaction steps.[13] It is also possible to have
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elimination products (alkenes) if the reaction is run under strongly basic conditions at

elevated temperatures.

Data Presentation

Table 1: Physical and Chemical Properties of 5-(2-Bromoethyl)-2,3-dihydrobenzofuran

Property Value Reference
CAS Number 127264-14-6 [4][14]
Molecular Formula C10H11BrO [41[14]
Molecular Weight 227.101 g/mol [4][14]
Appearance Off-white to light yellow/orange AIA2]
powder/crystal
Melting Point 65-67 °C [41[6]
Boiling Point 287.7 °C at 760 mmHg [4]
Flash Point 113.8 °C [4]
Density 1.459 g/cm3 [4]
Solubility Chloroform, Methanol [4]16]

Experimental Protocols

Synthesis of 5-(2-Bromoethyl)-2,3-dihydrobenzofuran from 5-(2-hydroxyethyl)-2,3-

dihydrobenzofuran

This protocol is based on a literature procedure for the bromination of the corresponding

alcohol.[1][4]

o Materials:

o 5-(2-hydroxyethyl)-2,3-dihydrobenzofuran

o Carbon tetrabromide (CBra) or N-bromosuccinimide (NBS)
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o Triphenylphosphine (PPhs)
o Dichloromethane (CH2Clz) (anhydrous)

o Inert gas (e.g., Argon or Nitrogen)

e Procedure:

1. Dissolve 5-(2-hydroxyethyl)-2,3-dihydrobenzofuran and triphenylphosphine in anhydrous
dichloromethane under an inert atmosphere.

2. Cool the solution in an ice bath (0 °C).

3. Slowly add a solution of carbon tetrabromide (or N-bromosuccinimide) in dichloromethane
to the cooled reaction mixture.

4. Allow the reaction to warm to room temperature and stir for the appropriate time
(monitoring by TLC is recommended). A reported reaction time is 63 hours at 20 °C.[4]

5. Upon completion, quench the reaction with water.

6. Separate the organic layer and wash it with brine.

7. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.
8. Filter and concentrate the solvent under reduced pressure.

9. Purify the crude product by column chromatography on silica gel to obtain 5-(2-
bromoethyl)-2,3-dihydrobenzofuran.

Visualizations
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Caption: Troubleshooting workflow for handling 5-(2-Bromoethyl)-2,3-dihydrobenzofuran.
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Caption: Key safety considerations for 5-(2-Bromoethyl)-2,3-dihydrobenzofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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